Cas no 1797185-77-3 (3-(1-methyl-6-oxopyridazin-3-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide)

• Product Name: 3-(1-methyl-6-oxopyridazin-3-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide
• CAS No: 1797185-77-3
• MF: C₁₂H₁₄N₄O₂S
• MW: 278.330160617828
• CID: 6452025
• Update Time: 2025-06-27

3-(1-methyl-6-oxopyridazin-3-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-6-oxopyridazin-3-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide

• Inchi： 1S/C12H14N4O2S/c1-8-7-13-12(19-8)14-10(17)5-3-9-4-6-11(18)16(2)15-9/h4,6-7H,3,5H2,1-2H3,(H,13,14,17)
• InChI Key： BSDDOMVYUIDFCD-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(C)S1)(=O)CCC1=NN(C)C(=O)C=C1

Additional information on 3-(1-methyl-6-oxopyridazin-3-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide

Introduction to 3-(1-methyl-6-oxopyridazin-3-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide (CAS No. 1797185-77-3) and Its Emerging Applications in Chemical Biology

3-(1-methyl-6-oxopyridazin-3-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide, identified by its CAS number 1797185-77-3, is a structurally sophisticated compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a conjugated system of heterocyclic rings, has opened new avenues in the development of bioactive molecules with potential therapeutic applications. The combination of a pyridazine core substituted with a methyl group and an oxygen atom, alongside a thiazole ring with a methyl substituent, creates a framework that is both electronically rich and biologically relevant.

The pyridazine moiety is particularly noteworthy for its role in medicinal chemistry. Pyridazines are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. In particular, the 1-methylated and 6-oxy-substituted pyridazine has been explored for its interactions with enzymes such as kinases and phosphodiesterases, which are pivotal in cellular signaling. The presence of the oxygen atom at the 6-position introduces electrophilic characteristics, enhancing the compound’s reactivity and potential for further derivatization.

Complementing the pyridazine scaffold is the 5-methylthiazole component. Thiazole derivatives are widely recognized for their antimicrobial, antifungal, and anti-inflammatory properties. The 5-methyl substitution on the thiazole ring not only stabilizes the molecule but also influences its electronic properties, making it an attractive candidate for drug design. The interaction between the pyridazine and thiazole moieties via an amide linkage creates a rigid structure that can be optimized for binding affinity and selectivity.

The amide functional group at the nitrogen position further extends the compound’s versatility. Amides are common pharmacophores in drug molecules due to their ability to form hydrogen bonds with biological targets. In this context, the amide bond connects the pyridazine ring to the propyl chain terminated by another methyl group at its 5-position. This propyl chain can be envisioned as a linker that might interact with specific residues in protein targets or influence solubility and pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more precise modeling of how such molecules interact with biological targets. Studies using molecular docking simulations have suggested that 3-(1-methyl-6-oxopyridazin-3-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide could bind to enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. For instance, preliminary data indicate potential interactions with cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis—a pathway implicated in pain and inflammation.

The compound’s potential extends beyond enzyme inhibition. Its structural motif suggests activity against receptors or ion channels as well. For example, the electron-rich system formed by the pyridazine-thiazole conjugate could mimic natural ligands that bind to G-protein coupled receptors (GPCRs), which are involved in a vast array of physiological processes ranging from vision to neurotransmission.

In vitro studies have begun to explore the pharmacological profile of this molecule. Initial assays have shown modest activity against certain bacterial strains, hinting at antibacterial properties attributable to the thiazole component. Additionally, cell-based assays have revealed effects on cell proliferation and viability in some cancer cell lines, suggesting potential oncological relevance that warrants further investigation.

The synthesis of this compound presents an interesting challenge due to its multi-heterocyclic nature. Traditional synthetic routes involve multi-step sequences involving cyclization reactions followed by functional group transformations such as methylation and amidation. Advances in synthetic methodology have enabled more efficient access to such scaffolds through transition-metal-catalyzed cross-coupling reactions or microwave-assisted organic synthesis (MAOS), which can reduce reaction times and improve yields.

The chemical biology community has been particularly intrigued by derivatives of this core structure due to their modularity. By varying substituents on either heterocycle or along the propyl chain—such as introducing halogens or other heteroatoms—the chemical space can be explored systematically to optimize potency and selectivity against specific targets.

Emerging research also highlights its role as a building block for more complex scaffolds through fragment-based drug design (FBDD). The core structure itself may not exhibit sufficient activity but can serve as a scaffold upon which additional functional groups are appended through iterative rounds of optimization based on biophysical data.

The compound’s physicochemical properties are another area of interest for pharmaceutical development. Factors such as solubility, permeability across biological membranes (Caco2 assays), and metabolic stability (P450 enzyme assays) must be carefully evaluated before moving into clinical trials. Preliminary data suggest moderate solubility in water but improved solubility when formulated into lipid-based nanoparticles—a formulation strategy increasingly employed in drug delivery systems.

Regulatory considerations also play a critical role in advancing this molecule toward therapeutic applications. Compliance with Good Manufacturing Practices (GMP) is essential for producing material suitable for clinical trials or commercialization. Additionally, toxicological assessments—including acute toxicity studies—are necessary to ensure safety before human testing begins.

The future direction of research on 3-(1-methyl-6-oxopyridazin-3-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide will likely involve interdisciplinary approaches combining synthetic chemistry with high-throughput screening (HTS) technologies to identify novel derivatives with enhanced biological activity or improved pharmacokinetic profiles.

In conclusion,3-(1-methyl-6-oxopyridazin-3-yl)-N-(5-methylthiazol -2 -yl)propanamide (CAS No., 1797185 -77 -3) represents an intriguing example of how structural complexity derived from heterocyclic systems can yield bioactive molecules with therapeutic promise . Its unique combination of pharmacophoric elements positions it as a valuable scaffold for further medicinal chemistry exploration , particularly within inflammatory , metabolic , or neurodegenerative disease contexts . As research progresses , it will be exciting to observe how modifications around this core structure translate into novel treatments addressing unmet medical needs .